Cas no 447462-87-5 (2-Fluoro-3-methoxyphenol)

• Product Name: 2-Fluoro-3-methoxyphenol
• CAS No: 447462-87-5
• Molecular Formula: C₇H₇O₂F
• Molecular Weight: 142.12768
• MDL: MFCD11110186
• CID: 828935
• PubChem ID: 40151763

2-Fluoro-3-methoxyphenol Properties

Names and Identifiers

• 2-Fluoro-3-methoxyphenol
• 2-fluoranyl-3-methoxy-phenol
• 2-FLUORO-3-HYDROXYANISOLE
• 2-fluoro-3-methoxy-phenol
• BS-28666
• 2-fluoro-3-methoxyphenol
• MB09318
• 447462-87-5
• XSA46287
• MFCD11110186
• 3RBB584YC7
• HRZRWOBHACTFLF-UHFFFAOYSA-N
• SCHEMBL16368
• SY068736
• AKOS006306921
• CS-0150324
• UNII-3RBB584YC7
• DTXSID70653906
• EN300-256726
• Phenol, 2-fluoro-3-methoxy-
• DB-050677

• MDL： MFCD11110186
• InChIKey： HRZRWOBHACTFLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7FO2/c1-10-6-4-2-3-5(9)7(6)8/h2-4,9H,1H3
• SMILES： COC1=CC=CC(=C1F)O

Computed Properties

• Exact Mass: 142.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.04300762g/mol
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 1.53990
• PSA: 29.46000
• Boiling Point: 222.0±20.0 ºC (760 Torr),
• Flash Point: 110.2±18.3 ºC,
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),

2-Fluoro-3-methoxyphenol Security Information

2-Fluoro-3-methoxyphenol Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%